Pilsicainide hydrochloride hydrate
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Overview
Description
Pilsicainide hydrochloride is an organonitrogen compound and an organooxygen compound. It derives from a beta-amino acid.
Scientific Research Applications
Pharmacokinetics and Pharmacodynamics
Pilsicainide hydrochloride hydrate's pharmacokinetic profile has been extensively studied, showing its linear pharmacokinetics and dose-proportional exposure increase after single doses in healthy volunteers. Such studies are crucial for understanding the drug's behavior in the human body and for developing new generic formulations to meet regulatory requirements (Q. Qiu et al., 2014). Furthermore, comparisons of its pharmacokinetics and tolerability among different ethnic groups highlight its consistent profile across populations, facilitating its wider application in diverse demographic settings (Bo-Hyung Kim et al., 2009).
Electrophysiological Impact
The electrophysiological effects of pilsicainide hydrochloride on cardiac cells have been a subject of investigation, revealing its potential in treating arrhythmias induced by conditions such as thyroid hormone toxicosis. This research opens avenues for its application in managing thyrotoxicosis-induced arrhythmia, showcasing the drug's utility in a specific clinical scenario (Munesada Yamakawa et al., 2005).
Interaction with Other Substances
The interaction between pilsicainide hydrochloride and other substances, like rifampicin, has been explored to understand its pharmacokinetic behavior in the presence of other drugs. Such studies are crucial for predicting drug interactions and ensuring safe co-administration with other medications (T. Shiga et al., 2013).
Properties
Molecular Formula |
C34H52Cl2N4O3 |
---|---|
Molecular Weight |
635.7 g/mol |
IUPAC Name |
N-(2,6-dimethylphenyl)-2-(1,2,3,5,6,7-hexahydropyrrolizin-8-yl)acetamide;hydrate;dihydrochloride |
InChI |
InChI=1S/2C17H24N2O.2ClH.H2O/c2*1-13-6-3-7-14(2)16(13)18-15(20)12-17-8-4-10-19(17)11-5-9-17;;;/h2*3,6-7H,4-5,8-12H2,1-2H3,(H,18,20);2*1H;1H2 |
InChI Key |
BZVJYJOFEKSVLE-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC=C1)C)NC(=O)CC23CCCN2CCC3.CC1=C(C(=CC=C1)C)NC(=O)CC23CCCN2CCC3.O.Cl.Cl |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)CC23CCCN2CCC3.CC1=C(C(=CC=C1)C)NC(=O)CC23CCCN2CCC3.O.Cl.Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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